![molecular formula C24H24O7 B2465212 methyl {[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl]oxy}acetate CAS No. 180077-41-2](/img/structure/B2465212.png)
methyl {[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl]oxy}acetate
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Overview
Description
Methyl {[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl]oxy}acetate is a useful research compound. Its molecular formula is C24H24O7 and its molecular weight is 424.449. The purity is usually 95%.
BenchChem offers high-quality methyl {[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl]oxy}acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl {[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxo-4H-chromen-7-yl]oxy}acetate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Chiral motifs of 2,3-dihydro-1,4-benzodioxane are extensively utilized in diverse medicinal substances and bioactive natural compounds . Notable examples of therapeutic agents include:
- The absolute configuration of the C2 stereo centroid of benzodioxane significantly influences its biological activity .
- Methyl 2,3-dihydro-1,4-benzodioxane derivatives can serve as ligands for catalysts in asymmetrical reactions .
- They play a role in constructing critical chiral 2,3-dihydro-1,4-benzodioxane frameworks, which are valuable in organic synthesis .
- Researchers have explored the synthesis of 3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1-dioxides as positive allosteric modulators of AMPA receptors .
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysis
Anti-Cancer Research
Structure-Activity Relationship Studies
Mechanism of Action
Target of Action
Similar compounds have been studied for their potential therapeutic effects on alzheimer’s disease .
Mode of Action
It’s worth noting that compounds with similar structures have been shown to inhibit cholinesterase enzymes, which are key targets in the treatment of alzheimer’s disease .
Result of Action
Similar compounds have shown potential therapeutic effects in the treatment of alzheimer’s disease .
Action Environment
Environmental factors can significantly impact the effectiveness of a compound, including its stability, absorption, distribution, metabolism, and excretion.
It’s also important to note that while similar compounds have shown potential therapeutic effects in the treatment of Alzheimer’s disease, more research is needed to confirm the therapeutic potential of this specific compound .
properties
IUPAC Name |
methyl 2-[3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,6-diethyl-4-oxochromen-7-yl]oxyacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24O7/c1-4-14-10-16-20(12-19(14)30-13-22(25)27-3)31-17(5-2)23(24(16)26)15-6-7-18-21(11-15)29-9-8-28-18/h6-7,10-12H,4-5,8-9,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKLPUDVAOJFOMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1OCC(=O)OC)OC(=C(C2=O)C3=CC4=C(C=C3)OCCO4)CC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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